Cas no 2411249-73-3 (1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine)

• Product Name: 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine
• CAS No: 2411249-73-3
• MF: C₁₂H₁₅FN₂O₄S
• MW: 302.321905374527
• CID: 6278318
• PubChem ID: 145902274
• Update Time: 2025-05-23

1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine
• EN300-7553748
• Z3919171908
• 2411249-73-3
• 4-(4-acetylpiperazin-1-yl)phenyl sulfurofluoridate

• Inchi： 1S/C12H15FN2O4S/c1-10(16)14-6-8-15(9-7-14)11-2-4-12(5-3-11)19-20(13,17)18/h2-5H,6-9H2,1H3
• InChI Key： SHKJCVOVIBCROB-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)N1CCN(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 302.07365630g/mol
• Monoisotopic Mass: 302.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.3Ų

Additional information on 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine

Introduction to 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine (CAS No. 2411249-73-3)

1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine, identified by the Chemical Abstracts Service Number (CAS No.) 2411249-73-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of both an acetyl group and a 4-fluorosulfonyloxyphenyl moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The structural features of 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine contribute to its potential as a bioactive molecule. The piperazine ring is known for its ability to interact with various biological targets, including enzymes and receptors, which is crucial for the development of therapeutic agents. The acetyl group, on the other hand, can influence the compound's solubility, metabolic stability, and interaction with biological targets. Additionally, the 4-fluorosulfonyloxyphenyl group introduces a fluorine atom, which is often used in medicinal chemistry to enhance metabolic stability and binding affinity.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacokinetic properties. The fluorine atom in the 4-fluorosulfonyloxyphenyl group can significantly affect the compound's electronic properties, leading to improved binding interactions with biological targets. This has led to the exploration of such fluorinated derivatives in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and inflammation.

One of the most compelling aspects of 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine is its potential application in the development of novel pharmaceuticals. The compound's unique structure suggests that it may exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways. For instance, piperazine derivatives have been investigated for their potential as monoamine oxidase (MAO) inhibitors, which are used in the treatment of depression and other CNS disorders. The presence of the acetyl group and fluorosulfonyloxy moiety may further enhance its efficacy and selectivity as an inhibitor.

Recent studies have highlighted the importance of fluorinated piperazine derivatives in drug development. These compounds have shown promise in preclinical models for various therapeutic applications. For example, research has indicated that fluorinated piperazines can modulate neurotransmitter systems, making them potential candidates for treating neurological disorders such as Parkinson's disease and Alzheimer's disease. The specific substitution pattern in 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine may confer unique pharmacological properties that could be exploited for therapeutic benefit.

The synthesis of 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorosulfonyloxy group is particularly challenging due to the reactivity of fluorine-containing intermediates. However, advances in synthetic methodologies have made it possible to achieve efficient and scalable synthesis of such complex molecules.

In conclusion, 1-Acetyl-4-(4-fluorosulfonyloxyphenyl)piperazine (CAS No. 2411249-73-3) represents a significant advancement in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further investigation. As research continues to uncover new therapeutic applications for fluorinated piperazine derivatives, compounds like this are likely to play a crucial role in the development of next-generation pharmaceuticals.